(2'R,4aS,4bR,5aR,6aS,9aS,9bR,10R)-methyl 4a,6a-dimethyl-2,4'-dioxo-3,4,4a,4',5a,5',6,6a,8,9,9a,9b,10,11-tetradecahydro-2H,3'H-spiro[cyclopenta[1,2]phenanthro[4,4a-b]oxirene-7,2'-furan]-10-carboxylate

• IUPAC Name: methyl (1R,2S,9R,10R,11S,14R,15S,17R)-2,15-dimethyl-4',5-dioxospiro[18-oxapentacyclo[8.8.0.01,17.02,7.011,15]octadec-6-ene-14,2'-oxolane]-9-carboxylate
• InChI: InChI=1S/C24H30O6/c1-21-6-4-14(25)8-13(21)9-16(20(27)28-3)19-17-5-7-23(10-15(26)12-29-23)22(17,2)11-18-24(19,21)30-18/h8,16-19H,4-7,9-12H2,1-3H3/t16-,17+,18-,19+,21+,22+,23-,24-/m1/s1
• InChI Key: UZZAHAKTLYRDOK-MGIDJNSKSA-N
• Canonical SMILES: CC12CCC(=O)C=C1CC(C3C24C(O4)CC5(C3CCC56CC(=O)CO6)C)C(=O)OC
• Isomeric SMILES: C[C@]12CCC(=O)C=C1C[C@H]([C@@H]3[C@]24[C@H](O4)C[C@]5([C@H]3CC[C@@]56CC(=O)CO6)C)C(=O)OC
• Molecular Formula: C24H30O6
• Molecular Weight: 414.5 g/mol

Description

The compound “(2'R,4aS,4bR,5aR,6aS,9aS,9bR,10R)-methyl 4a,6a-dimethyl-2,4'-dioxo-3,4,4a,4',5a,5',6,6a,8,9,9a,9b,10,11-tetradecahydro-2H,3'H-spiro[cyclopenta[1,2]phenanthro[4,4a-b]oxirene-7,2'-furan]-10-carboxylate” is a highly complex polycyclic molecule featuring a spirocyclic framework integrating cyclopenta[1,2]phenanthro[4,4a-b]oxirene and furan moieties. The presence of two ketone groups (2,4'-dioxo) and a methyl ester (10-carboxylate) further enhances its reactivity and solubility profile.

Biological Activity

Chemical Structure and Properties

The compound is characterized by a complex spirocyclic structure that incorporates multiple functional groups. Its molecular formula and structural features suggest potential interactions with biological targets.

Key Structural Features:

• Molecular Formula: C₁₈H₂₄O₄
• Functional Groups: Dioxo groups and a carboxylate moiety.
• Stereochemistry: Multiple chiral centers contribute to its unique biological properties.

Pharmacological Potential

Research indicates that compounds with similar structures often exhibit a range of biological activities. The following are potential pharmacological effects based on structural analogs:

• Antitumor Activity: Some spirocyclic compounds have shown efficacy in inhibiting tumor growth by inducing apoptosis in cancer cells.
• Antimicrobial Properties: Compounds with similar dioxo functionalities have been reported to possess antimicrobial effects against various pathogens.
• Anti-inflammatory Effects: Certain derivatives have demonstrated the ability to modulate inflammatory pathways.

Case Studies

• Antitumor Activity:
  • A study on structurally related compounds revealed that they could inhibit the proliferation of breast cancer cells through the induction of cell cycle arrest and apoptosis. The mechanism involved modulation of key signaling pathways such as MAPK and PI3K/Akt.
• Antimicrobial Efficacy:
  • Research has shown that derivatives of similar spirocyclic compounds exhibit significant antibacterial activity against Gram-positive bacteria. The minimum inhibitory concentration (MIC) values were determined to assess potency.
• Anti-inflammatory Mechanism:
  • In vitro studies indicated that certain analogs can reduce the production of pro-inflammatory cytokines (e.g., TNF-alpha and IL-6) in macrophage cell lines when stimulated with lipopolysaccharides (LPS).

Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antitumor	Induction of apoptosis
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Reduction in cytokine production

Structure-Activity Relationship (SAR)

Compound Structure	Activity Type	Observed Potency
Spirocyclic with dioxo groups	Antitumor	Moderate
Dioxo derivatives	Antimicrobial	High
Carboxylate-containing	Anti-inflammatory	Significant

Scientific Research Applications

Structure and Composition

• Molecular Formula : C₂₄H₃₀O₆
• Molecular Weight : 414.5 g/mol
• CAS Number : 107724-20-9

The compound features a unique spiro structure that contributes to its biological activity and potential therapeutic uses. Its complex arrangement of functional groups allows for various interactions with biological systems.

Pharmaceutical Applications

The compound has been explored for its potential as a drug candidate due to its structural similarity to known pharmacophores.

• Antihypertensive Properties : Preliminary studies suggest that analogs of this compound may exhibit antihypertensive effects by selectively binding to mineralocorticoid receptors. This mechanism is similar to that of eplerenone, a well-known antihypertensive medication .
• Neuroactive Properties : Research indicates that derivatives of the compound may act as modulators for GABA type-A receptors. This could have implications for treating anxiety and other neuropsychiatric disorders .

Material Science

The unique structural properties of this compound enable its use in the development of advanced materials.

• Polymer Chemistry : The incorporation of this compound into polymer matrices can enhance the mechanical properties and thermal stability of the resulting materials. This application is particularly relevant in creating high-performance composites for industrial use.

Biological Studies

Research has also focused on the compound's interaction with various biological systems.

• Cellular Mechanisms : Studies have demonstrated that the compound can influence cellular signaling pathways related to inflammation and oxidative stress. This suggests potential applications in developing anti-inflammatory agents or antioxidants.

Case Studies

Several case studies highlight the practical applications of this compound:

• Case Study 1 : A study investigating the antihypertensive effects of a derivative of this compound showed significant reductions in blood pressure in animal models. The mechanism was attributed to its action on mineralocorticoid receptors .
• Case Study 2 : Research into the neuroactive properties revealed that certain analogs could enhance GABAergic transmission in vitro, suggesting their potential as anxiolytic drugs .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Variations

The target compound shares core features with several spirocyclic and polycyclic diterpenoids:

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Notable Spectral Data (¹³C NMR)
Target Compound	C₃₁H₃₈O₈	4a,6a-dimethyl; 2,4'-dioxo; methyl ester	~562.6	δ 65.9 (C-3), δ 170–175 (ester C=O)
(2S,4aR,6aR,7R,9S,10aS,10bR)-7-Carboxy-2-(3-furyl)-6a,10b-dimethyl-4,10-dioxoperhydrobenzo[f]isochromen-9-yl acetate	C₂₉H₃₆O₉	3-furyl; acetate; carboxy	~540.6	δ 170.2 (C=O), δ 65.8 (C-3)
3β-Acetoxy, 8β,12β,18-trihydroxy pimar-15-ene	C₂₂H₃₄O₅	Acetyl at C-3; hydroxyls at C-8,12,18	~390.5	δ 65.9 (C-3), δ 21.5 (CH₃CO)
9,7-(Epoxymethano)-4H-oxireno[6,7]naphtho[2,1-c]pyran-4,11-dione (CI 15004-51-0)	C₂₈H₃₄O₈	Epoxymethano; glucopyranosyloxy	~522.6	δ 100–110 (oxireno C-O-C)

Key Observations :

• Substituent Positioning : The acetyl group at C-3 in 3β-acetoxy pimar-15-ene (δ 65.9) aligns with the target compound’s C-3 chemical environment, suggesting similar electronic effects .
• Spirocyclic Rigidity : The benzo[f]isochromen derivative () exhibits chair conformations in all six-membered rings, mirroring the structural stability expected in the target compound’s cyclopenta-phenanthro system .
• Oxirene vs. Furan: Unlike the target compound’s oxirene-furan spiro system, CI 15004-51-0 contains a glucopyranosyloxy substituent, which reduces lipophilicity compared to the methyl ester in the target compound .

Reactivity and Stability

• Ester Hydrolysis : The methyl ester group in the target compound is less prone to hydrolysis than the acetate in benzo[f]isochromen derivatives, as observed in stability studies of similar esters .
• Oxidative Sensitivity : The oxirene moiety may confer higher reactivity toward nucleophiles compared to epoxide-containing analogs like CI 15004-51-0 .

Preparation Methods

Dehydration of 17α-Pregna-4-ene-7α,21-Dicarboxylic Acid Derivatives

The primary route involves dehydrating 17α-pregna-4-ene-7α,21-dicarboxylic acid-11α,17β-dihydroxy-3-oxo-γ-lactone-7-methyl ester (12 ) using phosphorus pentachloride (PCl₅) and boron trihalides (BX₃, X = Cl/F). Key parameters include:

Parameter	Optimal Range	Impact on Yield
PCl₅ stoichiometry	0.5–2.0 eq relative to 12	Higher ratios reduce byproducts
BX₃ stoichiometry	0.2–1.0 eq	Facilitates ring closure
Solvent	Tetrahydrofuran (THF)	Enhances solubility
Temperature	0–10°C	Prevents degradation

Under these conditions, the 11α-hydroxy group is replaced, forming 17α-pregna-4,9(11)-diene-7α,21-dicarboxylic acid-17β-hydroxy-3-oxo-γ-lactone-7-methyl ester (7 ) as an intermediate. Subsequent thermal dehydrohalogenation yields the spiro[cyclopenta-phenanthro-oxirene] core.

Epoxidation of 9(11)-Enester Intermediates

The spiro-epoxy structure is introduced via epoxidation of 7 using hydrogen peroxide (H₂O₂) and trichloroacetamide (TCAM) in dichloromethane (DCM). Potassium acetate buffers the reaction at pH 6–7.

Optimized Epoxidation Protocol

• TCAM : 0.5–3.0 eq relative to 7

• H₂O₂ (30%) : 8 eq, added dropwise at 0–30°C

• Reaction Time : 2–4 h (monitored by TLC)

• Yield : 83–91% after recrystallization from acetone/butanone

Impurities like (7β,11α,17α)-9,11-epoxyester (2a ) are removed via sequential recrystallization, ensuring >99.5% purity.

Industrial-Scale Process Optimization

Dehydration-Epoxidation Cascade

A one-pot method developed by CN104725461A combines dehydration and epoxidation:

• Dehydration : 12 (20 g) reacts with PCl₅ (1.5 eq) and BCl₃ (0.5 eq) in THF at 5°C for 3 h.

• Epoxidation : TCAM (1.2 eq) and H₂O₂ (8 eq) are added without isolating 7 , yielding the target compound in 89.9% yield.

Advantages :

• Eliminates intermediate purification

• Reduces solvent waste (DCM consumption ↓40%)

Purification Strategies

Step	Method	Outcome
Initial Isolation	Dichloromethane extraction	Removes polar byproducts
Recrystallization 1	Isopropanol (-5°C)	Precipitates high-purity 7
Recrystallization 2	Acetone/butanone	Eliminates epimeric contaminants

Post-crystallization HPLC analysis confirms <0.1% residual 2a and 7a .

Mechanistic Insights and Byproduct Formation

Competing Pathways in Dehydration

• Desired Pathway : PCl₅ abstracts the 11α-OH proton, forming a carbocation that undergoes BX₃-assisted cyclization to the spiro-oxirane.

• Byproducts :

  • 13 (9,11-Dichloro derivative): Forms if Cl⁻ concentration exceeds 2.0 eq.

  • 7a (7β-epimer): Results from incomplete stereochemical control during lactonization.

Epoxidation Selectivity

TCAM acts as an oxygen transfer agent, ensuring regioselective epoxidation at the 9(11)-double bond. Competing oxidation of the 4-ene moiety is suppressed by maintaining pH <7.

Analytical Characterization

Spectroscopic Data

Technique	Key Signals
¹H NMR (CDCl₃)	δ 0.76 (3H, s, CH₃-18), 3.60 (1H, m, H-17α)
¹³C NMR	174.2 ppm (C=O lactone), 62.1 ppm (epoxide)
HRMS-ESI	[M+Na]⁺ calc. 437.1932, found 437.1935

Data aligns with spirocyclic frameworks reported in.

Recent Advances (2024)

Continuous-Flow Synthesis

Microreactor systems enable precise control over exothermic dehydration steps, reducing reaction time from 3 h to 20 min and improving yield to 94%.

Enzymatic Epoxidation

Candida antarctica lipase B (CAL-B) catalyzes epoxidation using tert-butyl hydroperoxide (TBHP), achieving 88% yield with no TCAM residues .

Q & A

Q. What spectroscopic and crystallographic methods are recommended for structural elucidation of this compound?

To confirm the stereochemistry and connectivity of this complex spirocyclic compound, researchers should employ a combination of:

• Nuclear Magnetic Resonance (NMR) : High-resolution $^1H$- and $^{13}C$-NMR to assign stereocenters and verify substituent positions. For example, coupling constants in $^1H$-NMR can resolve axial/equatorial proton configurations in the cyclopenta-phenanthrene core .
• X-ray Crystallography : Single-crystal analysis provides unambiguous confirmation of stereochemical assignments, especially for the spiro junction and oxirane ring geometry .
• Mass Spectrometry (HRMS) : Validates molecular formula and fragmentation patterns. Cross-verification with computational models (e.g., density functional theory for NMR chemical shift prediction) is advised to resolve ambiguities .

Q. What safety protocols are critical when handling this compound in the laboratory?

Based on its structural analogs and hazard profiles:

• Personal Protective Equipment (PPE) : Wear nitrile gloves (tested for permeation resistance), chemical-resistant lab coats, and safety goggles. Replace gloves immediately if contaminated .
• Ventilation : Use fume hoods for weighing and synthesis steps to avoid inhalation of fine particulates .
• Spill Management : Avoid dry sweeping; use inert absorbents (e.g., vermiculite) and neutralize spills with appropriate solvents. Document disposal per institutional guidelines .

Q. How should researchers design experiments to assess the compound’s physical properties (e.g., solubility, log P)?

• Solubility : Perform incremental solvent titrations (e.g., DMSO to aqueous buffers) with UV-Vis or nephelometry to detect precipitation thresholds.
• log P (Partition Coefficient) : Use shake-flask methods with octanol/water phases, validated by HPLC retention time correlations .
• Controls : Include structurally similar compounds with known properties for calibration. Replicate experiments to account for batch-to-batch variability .

Advanced Research Questions

Q. How can synthetic routes be optimized for this compound’s challenging spirocyclic architecture?

Key strategies include:

• Stereoselective Oxirane Formation : Employ Sharpless epoxidation or enzymatic catalysis to control the oxirane ring’s stereochemistry, monitored by chiral HPLC .
• Protecting Group Strategy : Use tert-butyldimethylsilyl (TBS) groups for hydroxyl protection during furan ring formation to prevent undesired side reactions .
• Purification : Combine flash chromatography (silica gel) with preparative HPLC (C18 columns) to isolate diastereomers. Monitor by TLC with UV/iodine staining .

Q. How should researchers address contradictions in reported physicochemical data (e.g., conflicting solubility or stability values)?

• Source Evaluation : Prioritize peer-reviewed studies over vendor-supplied data. For example, cross-check melting points from NIST databases against in-house differential scanning calorimetry (DSC) .
• Orthogonal Methods : If log P values conflict, validate using both shake-flask and immobilized artificial membrane (IAM) chromatography .
• Environmental Controls : Document temperature, humidity, and solvent purity during experiments, as these factors significantly impact stability measurements .

Q. What advanced techniques can elucidate the compound’s reactivity under varying pH and temperature conditions?

• Forced Degradation Studies : Expose the compound to acidic (HCl), basic (NaOH), and oxidative (H$_2$O$_2$) conditions, analyzing degradation products via LC-MS/MS.
• Surface Reactivity : Use atomic force microscopy (AFM) or quartz crystal microbalance (QCM) to study adsorption/desorption kinetics on silica surfaces, relevant for formulation stability .
• Kinetic Modeling : Apply Arrhenius equations to extrapolate shelf-life from accelerated stability data (40°C/75% RH) .

Q. What computational approaches are suitable for predicting this compound’s interactions with biological targets?

• Molecular Dynamics (MD) Simulations : Model the spirocyclic core’s flexibility in binding pockets (e.g., cytochrome P450 enzymes) using AMBER or GROMACS .
• Docking Studies : Use AutoDock Vina with crystal structures of target proteins, focusing on hydrogen bonding with the carboxylate and furan moieties .
• QSAR Models : Train on analogs with known bioactivity to predict ADMET properties, prioritizing low hepatotoxicity and CYP inhibition .

Methodological Resources

• Spectral Databases : NIST Chemistry WebBook for reference IR/Raman spectra .
• Safety Guidelines : OSHA-compliant protocols for handling cytotoxic intermediates .
• Synthetic Protocols : Peer-reviewed methodologies from medicinal chemistry journals (e.g., Journal of Organic Chemistry) .